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Compound of Interest

Compound Name: Lead(II) citrate trihydrate

CAS No.: 6107-83-1

Cat. No.: B147951

Get Quote

Application Note & Protocol
Topic: Preparation of 1% Lead Citrate Solution for Transmission Electron Microscopy (TEM)

Introduction: The Imperative of Contrast in
Ultrastructure
In transmission electron microscopy (TEM), contrast is the currency of discovery. Biological

specimens, composed primarily of light elements like carbon, hydrogen, and oxygen, are

inherently electron-transparent, yielding images with minimal structural detail. To overcome

this, we employ heavy metal stains that selectively bind to cellular components, increasing their

electron-scattering properties.

Lead citrate is a cornerstone of biological TEM staining, prized for its ability to impart sharp,

high-contrast electron density to a wide array of ultrastructures. It is typically used as a

counterstain after initial staining with uranyl acetate in a "double staining" procedure.[1][2][3]

The uranyl ions first bind strongly to nucleic acids and proteins, and also act as a mordant,

enhancing the subsequent binding of lead.[3][4] Lead citrate then associates with osmium-fixed
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structures, proteins, and glycogen, providing the final, crisp contrast necessary for high-

resolution imaging.[5][6] This guide provides a detailed protocol for the preparation of lead

citrate staining solutions, grounded in the chemical principles that ensure success and

reproducibility.

Core Principles: The Chemistry of a Successful
Stain
A successful lead citrate stain is not merely the result of following a recipe; it is the controlled

application of chemical principles. Understanding the "why" behind each step is critical for

troubleshooting and achieving consistent results.

The Role of High Alkalinity (pH ≈ 12.0): The most critical parameter for a stable and effective

lead citrate solution is a high pH, typically around 12.0.[1][3][7][8] In this alkaline

environment, created by the addition of sodium hydroxide (NaOH), two things are achieved.

First, it prevents the precipitation of insoluble lead hydroxide.[8] Second, the hydroxyl ions

facilitate the formation of soluble lead plumbite ions, which are reactive species in the

staining process.

Chelation by Citrate: In the classic Reynolds formulation, sodium citrate is added to a

solution of lead nitrate. The citrate molecules act as chelating agents, forming stable

complexes with the lead ions.[8][9] This chelation is crucial as it keeps the lead ions soluble

and available for binding to the tissue, rather than precipitating out of solution.[8]

The Carbon Dioxide Challenge: The primary antagonist of lead citrate staining is

atmospheric carbon dioxide (CO₂). In the highly alkaline solution, dissolved CO₂ rapidly

forms carbonate ions, which react with lead to produce lead carbonate (PbCO₃)—a highly

insoluble, electron-dense white precipitate.[3][6][10] This precipitate can contaminate

staining solutions and deposit onto the TEM grid as distinct "cannonballs" or a fine, speckle-

like artifact, obscuring the underlying ultrastructure.[4] Therefore, every step of the

preparation and staining procedure must be designed to minimize CO₂ exposure.

Recommended Protocols
Two primary methods have become standards in the field: the original formulation by Reynolds,

which creates the solution from precursors, and the simplified method by Venable and
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Coggeshall, which uses commercially available lead citrate.

Protocol Feature Method 1: Reynolds (1963)
Method 2: Venable &

Coggeshall (1965)

Starting Materials
Lead (II) Nitrate, Sodium

Citrate

Lead Citrate (commercial

powder)

Preparation Time ~40-60 minutes[7] < 5 minutes[5][10][11]

Complexity
Higher; involves a chemical

reaction
Lower; simple dissolution

Primary Advantage
Considered the gold standard;

highly reliable

Extremely rapid and

convenient

Materials and Reagents
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Reagent /
Equipment

Specification Supplier Example Notes

Lead (II) Nitrate Pb(NO₃)₂, ACS Grade Sigma-Aldrich

Required for

Reynolds' method.

Highly toxic.

Sodium Citrate,

Dihydrate

Na₃(C₆H₅O₇)·2H₂O,

ACS Grade
Sigma-Aldrich

Required for

Reynolds' method.

Lead Citrate,

Trihydrate

Pb₃(C₆H₁₀O₁₄), EM

Grade
Ted Pella, Inc.

Required for Venable

& Coggeshall's

method.

Sodium Hydroxide

(NaOH)
Pellets, ACS Grade Merck Millipore

Used to create a

carbonate-free 1N

solution.

Water
Double-distilled or

Deionized (ddH₂O)
Laboratory Supply

Must be freshly boiled

for 10-15 min to

remove CO₂.

Volumetric Flask
50 mL, Class A, with

glass stopper
VWR

Must be scrupulously

clean.

Syringes & Syringe

Filters

10 mL Luer-lock

syringes, 0.2 µm filter
Whatman

For aliquoting and

final filtering of the

stain.

Magnetic Stirrer & Stir

Bar
- -

Optional but

recommended for

Reynolds' method.

Personal Protective

Equipment

Lab coat, nitrile

gloves, safety goggles
- Mandatory.

Fume Hood - -
Mandatory for

weighing lead salts.

Detailed Protocol 1: Reynolds (1963) Formulation
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This protocol is the most widely used method for preparing a stable and effective lead citrate

stain.[9]

Step 1: Preparation of CO₂-Free Reagents

Pour approximately 100 mL of ddH₂O into a clean glass flask.

Bring the water to a vigorous boil and maintain it for at least 10 minutes to expel dissolved

CO₂.

Allow the water to cool to room temperature with the flask loosely covered. This will be your

working solvent.

Prepare a 1N NaOH solution by dissolving 2 g of NaOH pellets in 50 mL of the freshly boiled,

cooled ddH₂O. Caution: The reaction is exothermic.

Step 2: Solution Preparation (Perform in a fume hood)

Add 1.33 g of lead nitrate [Pb(NO₃)₂] and 1.76 g of sodium citrate [Na₃(C₆H₅O₇)·2H₂O] to a

50 mL volumetric flask.[1][3]

Add 30 mL of the boiled, cooled ddH₂O to the flask.

Stopper the flask and shake it vigorously for 1 minute. The solution will become a milky white

suspension.[3][6][7]

Let the flask stand for 30 minutes, shaking intermittently and vigorously (e.g., 4-5 times

during the 30-minute period).[1][6] This period is crucial to ensure the complete conversion of

lead nitrate to lead citrate.[1]

Add 8.0 mL of 1N NaOH (prepared in Step 1) to the suspension.[1][3]

Swirl the flask gently. The milky suspension should clarify completely. If it remains turbid, a

small amount of additional 1N NaOH may be required, but this is rare.

Add boiled, cooled ddH₂O to bring the final volume to the 50 mL mark.[1][3]

Stopper the flask and mix by inversion. The final pH should be 12.0 ± 0.1.[3][6]
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Step 3: Aliquoting and Storage

Immediately filter the solution through a 0.2 µm syringe filter into clean, airtight storage vials

or syringes.

Store in a tightly sealed container at room temperature. The solution is stable for up to 6

months.[1][6]

Detailed Protocol 2: Venable & Coggeshall (1965)
Simplified Formulation
This method is significantly faster and ideal for labs that prefer the convenience of using a

commercially prepared lead salt.[10][11][12]

Step 1: Preparation of Alkaline Water

Prepare CO₂-free ddH₂O as described in Protocol 1, Step 1.

To make a ~0.1N NaOH solution, add one pellet of NaOH (~0.2 g) to 50 mL of boiled, cooled

ddH₂O in a screw-capped tube or flask and shake until dissolved.[1]

Step 2: Solution Preparation (Perform in a fume hood)

Weigh out 0.05 g to 0.2 g of lead citrate powder (this corresponds to a 0.1% to 0.4%

solution). A 1% solution would be 0.5g in 50mL, which is generally too concentrated; a 0.25g

amount (0.5%) is a good starting point.[1][10] Let's proceed with 0.25 g for a 0.5% solution.

Add 0.25 g of lead citrate directly to the 50 mL of 0.1N NaOH prepared in Step 1.[1]

Seal the container tightly and shake vigorously until all the lead citrate powder is completely

dissolved. The entire process takes less than 5 minutes.[10][11]

Step 3: Aliquoting and Storage

Filter and store the solution as described in Protocol 1, Step 3. The stability is also excellent,

lasting for at least 6 months.[1]
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Experimental Workflow Diagram
Initial Preparation

Protocol 1: Reynolds (1963)

Protocol 2: Venable & Coggeshall (1965)

Final Steps

Start: Prepare CO2-Free ddH2O

Prepare 1N NaOH Solution
(Carbonate-Free)

Weigh Lead Nitrate &
Sodium Citrate

Weigh Commercial
Lead Citrate Powder

Add 30ml ddH2O
Shake Vigorously

Incubate 30 min
(Intermittent Shaking)

Add 8.0ml 1N NaOH
(Solution Clears)

Dilute to 50ml with ddH2O

Filter (0.2µm Syringe Filter)

Dissolve directly in
NaOH-containing ddH2O

Store in Airtight Container
(Room Temperature)

Ready for Grid Staining

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b147951?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

